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Compound of Interest

Compound Name: D-Lyxose-13C-4

Cat. No.: B12395494 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds like D-Lyxose-13C-4 is paramount. Although D-
Lyxose-13C-4 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential to ensure personnel safety and maintain sample integrity.[1] This

guide provides the necessary operational and disposal plans for D-Lyxose-13C-4.

Personal Protective Equipment (PPE)
When handling D-Lyxose-13C-4, which is a powder solid, the primary goal is to prevent

inhalation of dust and to avoid contact with skin and eyes.[2][3] The following personal

protective equipment is recommended.
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PPE Category Item Rationale

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from airborne

dust particles.[4][5]

Hand Protection Disposable nitrile gloves

To prevent skin contact and

contamination of the product.

[4][5]

Body Protection Laboratory coat
To protect clothing and skin

from spills.[4][5]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A dust mask may

be used if dust generation is

unavoidable.

To prevent inhalation of fine

particles.[6]

Handling and Storage
Proper handling and storage are crucial to maintain the quality of D-Lyxose-13C-4 and to

ensure a safe laboratory environment.

Aspect Procedure

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood to minimize dust exposure.

[7][8] - Avoid generating dust.[2][6] - Wash

hands thoroughly after handling.[8][9]

Storage

- Store in a tightly closed container in a dry and

cool place.[6][10][11] - D-Lyxose is hygroscopic,

so protect it from moisture.[1][2]

Accidental Release Measures
In the event of a spill, follow these procedures to safely clean the area.
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Spill Size Containment and Cleanup

Small Spill

- Sweep up the spilled solid material, avoiding

dust generation.[6][12] - Place the material in a

sealed container for disposal.[3][9] - Clean the

spill area with a damp cloth.

Large Spill

- Evacuate the area. - Wear appropriate PPE,

including respiratory protection if dust is

airborne. - Follow the same cleanup procedure

as for a small spill.

First Aid Measures
While D-Lyxose-13C-4 is not considered hazardous, the following first aid measures should be

taken in case of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms occur,

seek medical attention.[1][13]

Skin Contact
Wash the affected area with soap and water.[1]

[11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If irritation persists, seek

medical attention.[1][9][10]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.[1][9]

[10]

Disposal Plan
Unused D-Lyxose-13C-4 and its containers should be disposed of in accordance with local,

state, and federal regulations. As a non-hazardous substance, it can typically be disposed of as

general chemical waste.
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Waste Type Disposal Method

Unused Product

- Dispose of in a licensed professional waste

disposal service.[6] - Do not dispose of with

household garbage.[6]

Empty Containers
- Dispose of empty containers as unused

product unless thoroughly cleaned.[6]

As D-Lyxose-13C-4 is a valuable isotopically labeled compound, consider any institutional

protocols for the recovery or specific disposal of such materials.

Procedural Workflow
The following diagram illustrates the standard workflow for handling D-Lyxose-13C-4 in a

laboratory setting.
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Handling Workflow for D-Lyxose-13C-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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